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Compound of Interest

Compound Name: o-Tolunitrile

Cat. No.: B042240

This guide provides crucial safety protocols and logistical information for the handling and
disposal of o-Tolunitrile in a laboratory setting. Adherence to these procedures is vital for
ensuring the safety of researchers, scientists, and drug development professionals.

Chemical Identification:
¢ Name: o-Tolunitrile

e Synonyms: 2-Methylbenzonitrile, o-cyanotoluene, 2-cyanotoluene, 2-
methylbenzenecarbonitrile[1]

e CAS Number: 529-19-1[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards associated with
o-Tolunitrile. The following table summarizes the required equipment.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Always
consult the glove
manufacturer's chemical
resistance guide for specific
breakthrough times and

compatibility.

To prevent skin contact, as o-
Tolunitrile can cause skin

irritation.[2]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required for additional

protection against splashes.

To protect eyes from splashes,

which can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

To prevent inhalation of
vapors, which may cause
respiratory irritation,

drowsiness, and dizziness.[1]

Protective Clothing

A lab coat or chemical-
resistant apron should be
worn. Launder contaminated
clothing separately before

reuse.

To prevent contamination of
personal clothing and minimize

skin exposure.[1]

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.[1]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Handling Procedures:
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e Read and understand the Safety Data Sheet (SDS) for o-Tolunitrile before handling.
¢ Inspect all containers for leaks or damage before use.[1]
» Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[1]

o Keep away from heat, sparks, open flames, and other ignition sources as it is a combustible
liquid.[2]

e Do not eat, drink, or smoke in areas where o-Tolunitrile is handled.[1]

e Wash hands thoroughly with soap and water after handling.[1]

Storage Requirements:

o Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][2]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[3]

» Protect containers from physical damage.

Emergency and First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation occurs.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Get medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control
center or doctor immediately for treatment

advice.[1]

Spill and Disposal Plan

Spill Response:

e Minor Spills:
o Remove all ignition sources.[1]
o Ventilate the area.

o Wear appropriate PPE.

o Absorb the spill with an inert material (e.g., sand, earth, vermiculite).[1]

o Collect the absorbed material and place it in a suitable, labeled container for disposal.[1]

e Major Spills:
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o Evacuate the area and move upwind.[1]
o Alert the appropriate emergency response team.
o Prevent the spill from entering drains or waterways.[1]

Disposal Plan:

» Dispose of o-Tolunitrile and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

» Consult with a licensed professional waste disposal service to ensure proper disposal.[2]
e Do not dispose of down the drain or into the environment.

Experimental Workflow for Safe Handling of o-
Tolunitrile
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Caption: Workflow for the safe handling of o-Tolunitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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